(Z)-methyl 3-oxo-2-((1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methylene)-2,3-dihydrobenzofuran-5-carboxylate

• IUPAC Name: methyl (2Z)-3-oxo-2-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methylidene]-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C24H16N2O4S/c1-29-24(28)15-9-10-19-18(12-15)23(27)20(30-19)13-16-14-26(17-6-3-2-4-7-17)25-22(16)21-8-5-11-31-21/h2-14H,1H3/b20-13-
• InChI Key: REEPVHFGHHQHDO-MOSHPQCFSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)OC(=CC3=CN(N=C3C4=CC=CS4)C5=CC=CC=C5)C2=O
• Isomeric SMILES: COC(=O)C1=CC2=C(C=C1)O/C(=C\C3=CN(N=C3C4=CC=CS4)C5=CC=CC=C5)/C2=O
• Molecular Formula: C24H16N2O4S
• Molecular Weight: 428.5 g/mol

Description

(Z)-methyl 3-oxo-2-((1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methylene)-2,3-dihydrobenzofuran-5-carboxylate is a useful research compound. Its molecular formula is C24H16N2O4S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Compound Formation

A variety of research has been conducted focusing on the synthesis of related compounds and their potential applications. One significant area of interest is the Michael addition of active methylene compounds to create a series of compounds through specific reactions. For instance, the Michael addition to (Z)-2-arylidenebenzo[b]thiophen-3(2H)-ones with active methylene compounds like ethyl cyanoacetate and malononitrile, facilitated by basic catalysts, has led to the synthesis of structurally diverse compounds. These synthetic pathways are pivotal for creating compounds with potential applications in materials science, pharmaceuticals, and organic electronics (Bakhouch et al., 2015).

Antimicrobial and Anti-tumor Applications

Research into derivatives of related chemical structures has revealed promising antimicrobial and anti-tumor properties. For example, compounds synthesized from reactions involving thiophene moieties and pyrazole derivatives have been evaluated for their anti-tumor activities against specific cell lines, showing significant potential. The exploration of these compounds' bioactivities suggests their utility in developing new therapeutic agents (Gomha et al., 2016).

Structural and Optical Properties

The structural and optical properties of synthesized compounds, particularly those incorporating thiophene and pyrazole units, have been extensively studied. Through spectroscopic methods and X-ray diffraction analysis, researchers have detailed the molecular configurations, absorption, and fluorescence characteristics of these compounds. These investigations contribute to the understanding of how structural variations impact the physical properties and potential applications of these materials in optical devices and sensors (Jiang et al., 2012).

Coordination Polymers and Crystal Structures

The synthesis of coordination polymers using ligands derived from related chemical frameworks has shown interesting results in terms of structural diversity and properties. Such research endeavors provide insights into the design and assembly of coordination polymers with potential applications in catalysis, molecular recognition, and materials science (Cheng et al., 2017).